Cas no 53597-28-7 (Fludazonium chloride)

• Product Name: Fludazonium chloride
• CAS No: 53597-28-7
• MF: C₂₆H₂₀Cl₅FN₂O₂
• MW: 588.712605476379
• CID: 374289
• PubChem ID: 216228
• Update Time: 2025-05-20

Fludazonium chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium,1-[2-(2,4-dichlorophenyl)-2-[(2,4-dichlorophenyl)methoxy]ethyl]-3-[2-(4-fluorophenyl)-2-oxoethyl]-,chloride (1:1)
• 1-[2,4-Dichloro-.β.-[(2,4-dichlorobenzyl)oxy]phenethyl]-3-(p-fluorophenacyl)imidazolium chloride
• Fludazonium Chloride
• R23633
• R-23633
• JWPMAPBNVNRWBX-UHFFFAOYSA-M
• NS00120398
• Fludazonium chloride (USAN/INN)
• F77803
• 1-[2,4-dichlorobenzyl)oxy]phenethyl]-3-(p-fluorophenacyl)imidazolium chloride
• AKOS040733880
• NSC-351149
• SCHEMBL11730403
• Fludazonium chloride [USAN:INN]
• 1H-Imidazolium, 1-(2-(2,4-dichlorophenyl)-2-((2,4-dichlorophenyl)methoxy)ethyl)-3-(2-(4-fluorophenyl)-2-oxoethyl)-, chloride
• 1H-Imidazolium, 1-(2-(2,4-dichlorophenyl)-2-((2,4-dichlorophenyl)methoxy)ethyl)-3-(2-(4-fluorophenyl)-2-oxoethyl)-,chloride
• 039G8U30HE
• CHEMBL2107265
• NSC 351149
• FLUDAZONIUM CHLORIDE [INN]
• MS-30507
• R 23,633
• CS-7255
• Q27247547
• HY-U00181
• FLUDAZONIUM CHLORIDE [USAN]
• 1-[2,4-dichlorobeta-(2,4-dichlorobenzyloxy)phenethyl]-3-(p-fluorobenzoylmethyl)imidazolium chloride
• 1-(2,4-Dichloro-beta-((2,4-dichlorobenzyl)oxy)phenethyl)-3-(p-fluorophenacyl)imidazolium chloride
• 1H-Imidazolium,4-dichlorophenyl)-2-[(2,4-dichlorophenyl)methoxy]ethyl]-3-[2-(4-fluorophenyl)-2-oxoethyl]-, chloride
• 53597-28-7
• 1-[2,4-dichloro-beta-(2,4-dichlorobenzyloxy)phenethyl]-3-(p-fluorobenzoylmethyl)-imidazolium chloride
• NSC351149
• 2-[3-[2-(2,4-dichlorophenyl)-2-[(2,4-dichlorophenyl)methoxy]ethyl]imidazol-1-ium-1-yl]-1-(4-fluorophenyl)ethanone;chloride
• SCHEMBL637211
• D04204
• 3-(2-((2,4-Dichlorobenzyl)oxy)-2-(2,4-dichlorophenyl)ethyl)-1-(2-(4-fluorophenyl)-2-oxoethyl)-1H-imidazol-3-ium chloride
• UNII-039G8U30HE
• 1-(2,4-DICHLORO-B-((2,4-DICHLOROBENZYL)OXY)PHENETHYL)-3-(P-FLUOROPHENACYL)IMIDAZOLIUM CHLORIDE
• FludazoniumChloride
• DA-66238
• Fludazonium chloride

• Inchi： 1S/C26H20Cl4FN2O2.ClH/c27-19-4-1-18(23(29)11-19)15-35-26(22-8-5-20(28)12-24(22)30)14-33-10-9-32(16-33)13-25(34)17-2-6-21(31)7-3-17;/h1-12,16,26H,13-15H2;1H/q+1;/p-1
• InChI Key： JWPMAPBNVNRWBX-UHFFFAOYSA-M
• SMILES： ClC1C=C(C=CC=1C(CN1C=C[N+](CC(C2C=CC(=CC=2)F)=O)=C1)OCC1C=CC(=CC=1Cl)Cl)Cl.[Cl-]

Computed Properties

• Exact Mass: 585.99500
• Monoisotopic Mass: 585.995145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 684
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.1

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 35.11000
• LogP: 4.37330

Fludazonium chloride Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Fludazonium chloride

Fludazonium chloride (CAS No. 53597-28-7): A Comprehensive Overview in Modern Chemical and Biomedical Research

Fludazonium chloride, chemically designated as Fludazonium chloride (CAS No. 53597-28-7), is a compound of significant interest in the realms of chemical and biomedical research. This zwitterionic derivative has garnered attention due to its unique structural properties and potential applications in various therapeutic and diagnostic contexts. The compound's molecular structure, characterized by a positively charged nitrogen atom and a negatively charged chlorine atom, contributes to its versatility in biochemical interactions.

The synthesis and characterization of Fludazonium chloride have been subjects of extensive investigation, particularly in the development of novel drug delivery systems. Recent advancements in medicinal chemistry have highlighted its role as a potential candidate for enhancing the solubility and bioavailability of hydrophobic drugs. The zwitterionic nature of this compound allows it to form stable complexes with lipophilic molecules, thereby facilitating their transport across biological membranes.

In the context of biomedical applications, Fludazonium chloride has been explored for its potential as a stabilizing agent in protein formulations. Its ability to interact with hydrophobic patches on protein surfaces helps prevent denaturation and aggregation, making it valuable in the preservation of biopharmaceuticals. This property is particularly relevant in the production of monoclonal antibodies and recombinant proteins, where maintaining structural integrity is crucial for efficacy.

Recent studies have also delved into the antimicrobial properties of Fludazonium chloride. Research indicates that this compound can disrupt bacterial cell membranes by interfering with lipid bilayer stability. Such findings open up possibilities for its use in developing novel antimicrobial agents that could complement existing therapies, especially against drug-resistant pathogens. The mechanism of action involves the displacement of essential phospholipids, leading to cell leakage and subsequent cell death.

The pharmaceutical industry has shown particular interest in Fludazonium chloride as a component in topical formulations. Its compatibility with various excipients makes it an excellent candidate for dermal applications, where controlled release is essential. For instance, when incorporated into transdermal patches, Fludazonium chloride can enhance the permeation of active pharmaceutical ingredients (APIs), thereby improving treatment outcomes for chronic conditions such as psoriasis and eczema.

From an analytical chemistry perspective, Fludazonium chloride serves as an effective internal standard in mass spectrometry (MS) analyses. Its well-defined fragmentation pattern aids in the identification and quantification of complex mixtures in drug metabolism studies. Additionally, its stability under various storage conditions makes it a reliable choice for long-term sample analysis.

The environmental impact of Fludazonium chloride has also been a focus of recent research. Studies have assessed its biodegradability and aquatic toxicity to evaluate its suitability for industrial applications. Encouragingly, preliminary data suggest that Fludazonium chloride exhibits low environmental persistence, making it a promising candidate for green chemistry initiatives aimed at reducing ecological footprints.

In conclusion, Fludazonium chloride (CAS No. 53597-28-7) represents a multifaceted compound with broad implications across chemical and biomedical disciplines. Its unique properties make it valuable in drug delivery systems, protein stabilization, antimicrobial applications, topical formulations, analytical chemistry, and environmental science. As research continues to uncover new possibilities for this compound, its role in advancing therapeutic and diagnostic technologies is likely to expand further.